Cas no 2728435-06-9 (1-hydroxy-4-azatricyclo4.3.1.1,3,8undecan-5-one)

• Product Name: 1-hydroxy-4-azatricyclo4.3.1.1,3,8undecan-5-one
• CAS No: 2728435-06-9
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5615210
• PubChem ID: 165587094
• Update Time: 2025-07-09

1-hydroxy-4-azatricyclo4.3.1.1,3,8undecan-5-one Chemical and Physical Properties

Names and Identifiers

• 2728435-06-9
• 1-hydroxy-4-azatricyclo[4.3.1.1,3,8]undecan-5-one
• EN300-33041547
• Z5210930858
• 1-Hydroxy-4-azatricyclo[4.3.1.13,8]undecan-5-one
• 1-hydroxy-4-azatricyclo4.3.1.1,3,8undecan-5-one

• Inchi： 1S/C10H15NO2/c12-9-7-1-6-2-8(11-9)5-10(13,3-6)4-7/h6-8,13H,1-5H2,(H,11,12)
• InChI Key： VSPSLZMFOPYJMB-UHFFFAOYSA-N
• SMILES： OC12CC3C(NC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.3Ų

Additional information on 1-hydroxy-4-azatricyclo4.3.1.1,3,8undecan-5-one

1-Hydroxy-4-Azatricyclo[4.3.1.1³,³⁸]Undecan-5-One: A Comprehensive Overview

1-Hydroxy-4-azatricyclo[4.3.1.1³,³⁸]undecan-5-one, also known by its CAS number 2728435-06-9, is a complex organic compound with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azacycloalkanones, which are characterized by the presence of a nitrogen atom within a cyclic ketone structure. The molecule's intricate architecture, featuring a fused tricyclic system, makes it an interesting subject for both synthetic and analytical studies.

The synthesis of 1-hydroxy-4-azatricyclo[4.3.1.1³,³⁸]undecan-5-one involves a series of carefully orchestrated reactions that highlight the principles of modern organic chemistry. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic substitution reactions, to construct the tricyclic framework efficiently. Recent advancements in catalytic methodologies have further streamlined the synthesis process, making it more accessible for large-scale production and subsequent applications in drug discovery.

One of the most notable features of this compound is its remarkable stability under physiological conditions, which has been attributed to its rigid tricyclic structure and the presence of electron-withdrawing groups such as the hydroxyl and ketone functionalities. These groups not only contribute to the compound's stability but also play a pivotal role in its bioactivity. Studies have shown that 1-hydroxy-4-azatricyclo[4.3.1.1³,³⁸]undecan-5-one exhibits potent antioxidant properties, making it a promising candidate for applications in oxidative stress-related diseases.

In recent years, there has been a surge in interest in exploring the pharmacological potential of this compound. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and apoptosis, suggesting its potential as an anti-inflammatory agent. Furthermore, its selective cytotoxicity against cancer cells has positioned it as a potential lead molecule for anticancer drug development.

The structural uniqueness of 1-hydroxy-4-azatricyclo[4.3.1.1³,³⁸]undecan-5-one also lends itself well to chemical modifications aimed at enhancing its bioavailability and therapeutic efficacy. Researchers have explored various substitution patterns on the tricyclic core to optimize pharmacokinetic properties without compromising bioactivity.

In conclusion, 1-hydroxy-4-azatricyclo[4.3.1.1³,³⁸]undecan-5-one, with its distinctive chemical structure and promising biological profile, represents a significant advancement in the realm of organic chemistry and drug discovery.